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Compound of Interest

Compound Name:
2-Methylindolin-1-amine

hydrochloride

Cat. No.: B195251 Get Quote

An In-depth Technical Guide to 2-Methylindolin-
1-amine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of 2-Methylindolin-1-amine hydrochloride. The information is intended to

support research and development activities in the fields of medicinal chemistry, organic

synthesis, and pharmacology.

Chemical and Physical Properties
2-Methylindolin-1-amine hydrochloride is a heterocyclic amine that serves as a key

intermediate in the synthesis of various pharmaceutical compounds, most notably the

antihypertensive drug Indapamide.[1][2][3] It is commercially available as a white to light brown

crystalline solid.[1][4]
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Property Value Reference

IUPAC Name
2-methyl-2,3-dihydroindol-1-

amine;hydrochloride
[2][5]

Synonyms

1-Amino-2-methylindoline

hydrochloride, Indapamide

Impurity C as Hydrochloride

[5][6]

Molecular Formula C₉H₁₃ClN₂ [1][5]

Molecular Weight 184.67 g/mol [1][2]

CAS Number 102789-79-7 [1][6]

Free Base CAS 31529-46-1 [5][6]

Canonical SMILES CC1CC2=CC=CC=C2N1N.Cl [1][5]

InChI

InChI=1S/C9H12N2.ClH/c1-7-

6-8-4-2-3-5-9(8)11(7)10;/h2-

5,7H,6,10H2,1H3;1H

[5]

Physical Properties
The reported physical properties of 2-Methylindolin-1-amine hydrochloride exhibit some

variability in the literature, particularly concerning its melting point. It is recommended that

users verify these properties for their specific batch.
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Property Value Reference

Appearance
White to light brown crystalline

solid
[1][4]

Melting Point 272 °C [1][7]

>163 °C (decomposes) [4][8]

Boiling Point
256.9 °C at 760 mmHg (likely

for the free base)
[9]

Solubility

Soluble in water. Slightly

soluble in heated chloroform

and methanol.

[1][4]

Synthesis and Purification
The primary synthetic route to 2-Methylindolin-1-amine hydrochloride involves the N-

amination of 2-methylindoline. A common method is the nitrosation of 2-methylindoline followed

by reduction of the resulting N-nitroso intermediate.

Experimental Protocol: Synthesis of 1-Amino-2-
methylindoline
The following protocol is adapted from a patented procedure for the synthesis of the free base,

1-amino-2-methylindoline. The hydrochloride salt can be obtained by subsequent treatment

with hydrochloric acid.

Materials:

2-methylindoline (140 g)

Methanol (1 L)

Concentrated hydrochloric acid (approx. 95 ml)

Sodium nitrite (73 g) in water (25% solution)
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Sodium bicarbonate

Zinc dust (156 g)

Ammonium carbonate (264 g) in water (1 L)

Toluene

Heptane

Procedure:

Dissolve 2-methylindoline in methanol in a suitable reaction vessel.

Add concentrated hydrochloric acid to the solution and cool to 15 °C.

Slowly add the sodium nitrite solution dropwise while maintaining the temperature between

5-10 °C.

Adjust the pH of the solution to approximately 7.5 with sodium bicarbonate.

Add zinc dust to the mixture.

While keeping the mixture at about 5 °C, add the ammonium carbonate solution over a

period of approximately 1.5 hours.

Stir the mixture at 5-10 °C, then warm to 40 °C.

Filter the reaction mixture and wash the residue with toluene.

Separate the combined filtrate and washes, and discard the aqueous layer.

Remove the toluene in vacuo.

Recrystallize the residue from heptane to yield 1-amino-2-methylindoline.

To obtain the hydrochloride salt, the purified free base can be dissolved in a suitable solvent

(e.g., isopropanol) and treated with a stoichiometric amount of hydrochloric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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